![molecular formula C14H20N2O3S B296938 N-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]methanesulfonamide](/img/structure/B296938.png)
N-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]methanesulfonamide
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Overview
Description
N-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]methanesulfonamide, also known as MS-275, is a synthetic compound that belongs to the class of histone deacetylase inhibitors (HDACi). It is a potent inhibitor of class I HDACs and has shown promising results in preclinical studies for the treatment of various cancers, including leukemia, lymphoma, and solid tumors.
Mechanism of Action
N-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]methanesulfonamide exerts its anticancer effects by inhibiting the activity of class I HDACs, which are enzymes that remove acetyl groups from histone proteins. This leads to changes in gene expression and chromatin structure, which can result in cell cycle arrest and apoptosis. This compound has also been shown to inhibit the activity of other proteins involved in cell signaling and DNA repair.
Biochemical and Physiological Effects:
This compound has been shown to induce changes in gene expression and chromatin structure in cancer cells, leading to cell cycle arrest and apoptosis. It has also been shown to enhance the effectiveness of other chemotherapeutic agents. In preclinical studies, this compound has been well-tolerated with minimal toxicity, although further studies are needed to determine its safety in humans.
Advantages and Limitations for Lab Experiments
One advantage of N-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]methanesulfonamide is its potent activity against class I HDACs, which makes it a promising candidate for the treatment of various cancers. However, its effectiveness may be limited by the development of resistance and its potential for off-target effects. Additionally, further studies are needed to determine the optimal dosing and administration of this compound in humans.
Future Directions
There are several future directions for the research and development of N-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]methanesulfonamide. One area of interest is the combination of this compound with other chemotherapeutic agents to enhance their effectiveness. Another area of interest is the use of this compound in combination with immunotherapy to enhance the immune response against cancer cells. Additionally, further studies are needed to determine the safety and efficacy of this compound in clinical trials, particularly in combination with other agents.
Synthesis Methods
The synthesis of N-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]methanesulfonamide involves several steps, including the reaction of 4-(1-piperidinylcarbonyl)benzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-methylmethanesulfonamide to yield the final product, this compound.
Scientific Research Applications
N-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]methanesulfonamide has been extensively studied in preclinical models for its potential as an anticancer agent. It has been shown to induce apoptosis, inhibit cell proliferation, and enhance the effectiveness of other chemotherapeutic agents. This compound has also been studied for its potential as a treatment for other diseases, such as sickle cell disease and neurodegenerative disorders.
Properties
Molecular Formula |
C14H20N2O3S |
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Molecular Weight |
296.39 g/mol |
IUPAC Name |
N-methyl-N-[4-(piperidine-1-carbonyl)phenyl]methanesulfonamide |
InChI |
InChI=1S/C14H20N2O3S/c1-15(20(2,18)19)13-8-6-12(7-9-13)14(17)16-10-4-3-5-11-16/h6-9H,3-5,10-11H2,1-2H3 |
InChI Key |
HINZEOUUJFLYME-UHFFFAOYSA-N |
SMILES |
CN(C1=CC=C(C=C1)C(=O)N2CCCCC2)S(=O)(=O)C |
Canonical SMILES |
CN(C1=CC=C(C=C1)C(=O)N2CCCCC2)S(=O)(=O)C |
Origin of Product |
United States |
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